Cas no 1494590-78-1 (2-(4,4-Difluorocyclohexyl)ethan-1-ol)

• Product Name: 2-(4,4-Difluorocyclohexyl)ethan-1-ol
• CAS No: 1494590-78-1
• MF: C₈H₁₄F₂O
• MW: 164.19
• MDL: MFCD28636220
• CID: 5101198
• PubChem ID: 66583726
• Update Time: 2025-05-24

2-(4,4-Difluorocyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-Difluorocyclohexyl)ethan-1-ol
• PB40761
• A1-13483
• EN300-1223136
• F2147-5426
• F78274
• AKOS023778553
• 2-(4,4-difluorocyclohexyl)ethanol
• PS-16643
• SCHEMBL21066
• 1494590-78-1

• MDL： MFCD28636220
• Inchi： 1S/C8H14F2O/c9-8(10)4-1-7(2-5-8)3-6-11/h7,11H,1-6H2
• InChI Key： WCPGLZIQPFDOLB-UHFFFAOYSA-N
• SMILES： C1(CCO)CCC(F)(F)CC1

Computed Properties

• Exact Mass: 164.10127139g/mol
• Monoisotopic Mass: 164.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 2-(4,4-Difluorocyclohexyl)ethan-1-ol

2-(4,4-Difluorocyclohexyl)ethan-1-ol: A Comprehensive Overview

2-(4,4-Difluorocyclohexyl)ethan-1-ol, also known by its CAS number 1494590-78-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a cyclohexane ring substituted with two fluorine atoms at the 4-position and a hydroxymethyl group attached to the 2-position of the ring. The presence of fluorine atoms introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis.

The synthesis of 2-(4,4-Difluorocyclohexyl)ethan-1-ol typically involves multi-step reactions, often starting from cyclohexane derivatives. One common approach is the fluorination of cyclohexanol derivatives, followed by selective oxidation or reduction steps to introduce the hydroxymethyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of physical properties, 2-(4,4-Difluorocyclohexyl)ethan-1-ol exhibits a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. Its solubility in water is moderate, making it suitable for use in both aqueous and organic reaction media. The compound's stability is notable under normal storage conditions, though it may degrade under harsh acidic or basic conditions.

The applications of 2-(4,4-Difluorocyclohexyl)ethan-1-ol are diverse and expanding with ongoing research. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system disorders. Its ability to form stable amides and esters makes it valuable in drug delivery systems and prodrug design.

In materials science, 2-(4,4-Difluorocyclohexyl)ethan-1-ol has found use as a precursor for high-performance polymers and elastomers. Recent studies have highlighted its potential in creating thermoresistant materials for aerospace applications due to its enhanced thermal stability when incorporated into polymer matrices.

The environmental impact of 2-(4,4-Difluorocyclohexyl)ethan-1-ol has also been a focus of recent research. Studies indicate that while the compound is not inherently hazardous, its degradation products may pose risks to aquatic ecosystems if not properly managed. Efforts are underway to develop biodegradable derivatives that minimize environmental footprint.

In conclusion, 2-(4,4-Difluorocyclohexyl)ethan-1-ol, with its unique chemical properties and wide-ranging applications, continues to be a subject of intense research interest. As new synthetic methods and applications emerge, this compound is poised to play an even more critical role in advancing modern chemistry and materials science.